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Get Quote

For researchers, scientists, and professionals in fields like drug development, where precision

and reliability are paramount, selecting the right magnetic material is a critical decision.

Neodymium Iron Boron (NdFeB) and Samarium Cobalt (SmCo) magnets are two of the most

powerful rare-earth permanent magnets available. However, their distinct properties make them

suitable for very different applications. This guide provides an objective, data-driven

comparison to inform your selection process.

I. Magnetic Performance
NdFeB magnets are renowned for having the highest magnetic strength of any commercially

available permanent magnet, making them the "magnetic king".[1] Their high Maximum Energy

Product ((BH)max) allows for the creation of powerful magnetic fields from compact sizes.[2]

SmCo magnets, while also powerful, have a lower magnetic energy product but offer other

significant advantages.[2]

Table 1: Comparative Magnetic Properties
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Magnetic Property
NdFeB (Sintered
Grades)

SmCo (Sm2Co17
Grades)

Unit

Remanence (Br) 1.0 – 1.4 T 0.9 – 1.1 T Tesla (T)

Intrinsic Coercivity

(Hci)
750 – 2000 kA/m 600 – 2000 kA/m

kiloAmperes/meter

(kA/m)

Maximum Energy

Product ((BH)max)
33 – 52 MGOe 18 – 32 MGOe

MegaGauss-Oersteds

(MGOe)

II. Thermal Stability
Thermal stability is the most significant differentiator between NdFeB and SmCo magnets.

SmCo magnets exhibit exceptional performance at high temperatures, retaining their magnetic

properties far better than NdFeB magnets.[3] Standard NdFeB magnets begin to lose strength

at temperatures above 80°C, although high-temperature grades are available that can operate

up to 230°C.[3] In contrast, SmCo magnets can function effectively at temperatures up to

350°C.[4][5] This makes SmCo the clear choice for applications involving extreme heat, such

as in aerospace, automotive, and downhole drilling equipment.[3][4]

Table 2: Thermal Properties

Thermal Property NdFeB SmCo Unit

Max. Operating

Temperature
80 – 230 °C 250 – 350 °C Degrees Celsius (°C)

Curie Temperature 320 – 460 °C 700 – 800 °C Degrees Celsius (°C)

Temp. Coefficient of

Br (α)
-0.09 to -0.12 %/°C -0.03 to -0.05 %/°C

Percent per Degree

Celsius

III. Corrosion Resistance & Mechanical Properties
SmCo magnets possess inherent and excellent resistance to corrosion and oxidation due to

their high cobalt content.[1][6] This often eliminates the need for protective coatings, making

them ideal for harsh chemical or high-humidity environments.[2] NdFeB magnets, containing a
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high percentage of iron, are highly susceptible to corrosion and typically require a protective

coating (e.g., nickel, zinc, epoxy) to prevent degradation.[1][2]

Mechanically, both magnet types are hard and brittle, rendering them susceptible to chipping

and cracking.[7] However, SmCo is generally considered more brittle than NdFeB.[7]

IV. Experimental Protocols
The characterization of these magnets relies on standardized experimental methods to ensure

accurate and reproducible data.

Magnetic Property Measurement (Hysteresigraph):

Objective: To measure the full hysteresis loop of the magnetic material, from which key

parameters like Remanence (Br), Coercivity (Hci), and Maximum Energy Product

((BH)max) are determined.

Methodology: A sample of the magnet is placed between the poles of an electromagnet in

a closed-circuit setup.[8] The external magnetic field (H) is cycled from a high positive

value (saturation) to a high negative value and back. A pickup coil measures the magnetic

flux density (B) within the sample. Plotting B versus H generates the hysteresis loop, from

which the critical performance parameters are derived.[8][9] Pulsed Field Magnetometers

(PFM) can also be used for rapid characterization, especially for high-coercivity materials.

[8]

Temperature Coefficient Measurement:

Objective: To determine the rate at which magnetic properties change with temperature.

Methodology: The hysteresis loop measurement is repeated at various controlled

temperatures using a Hysteresigraph equipped with a thermal chamber. By measuring the

remanence (Br) at different temperatures, the temperature coefficient can be calculated,

typically expressed as a percentage change per degree Celsius (%/°C).

Corrosion Resistance Testing (Salt Spray Test - e.g., ASTM B117):
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Objective: To evaluate the corrosion resistance of a magnet, particularly the effectiveness

of coatings on NdFeB magnets.

Methodology: The magnet samples are placed in a sealed chamber and exposed to a

continuous atomized saltwater solution for a predetermined period (e.g., 100+ hours). The

samples are periodically inspected for signs of corrosion, such as rust or degradation of

the coating. The performance is rated based on the time until failure or the extent of

corrosion observed.

V. Visualized Decision Frameworks
The following diagrams illustrate the logical selection process and a typical experimental

workflow for magnet characterization.
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Caption: Logical workflow for selecting between NdFeB and SmCo magnets.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b577285/docs?utm_src=pdf-body-img#ndfeb-vs-smco-a-comparative-guide-for-high-performance-magnet-selection
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577285?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Sample Preparation

2. Characterization

3. Data Analysis

Cut & Grind Sample
to Standard Geometry

Hysteresigraph
Measurement

Temperature Stability
Testing

Corrosion Testing
(Salt Spray)

Extract Parameters:
- Br, Hci, (BH)max

- Temp. Coefficients
- Corrosion Rating

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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